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These application notes provide a comprehensive overview of the use of Indium-113m (113™In)
for liver and spleen imaging. Detailed protocols for the preparation of 13™|n-labeled
radiopharmaceuticals and their application in preclinical and clinical imaging are outlined below.

Introduction to Indium-113m for Hepatosplenic
Imaging

Indium-113m is a short-lived radionuclide (half-life of 1.7 hours) that has been utilized for
various diagnostic imaging procedures, including liver and spleen scintigraphy.[1] Its favorable
physical properties, such as a simple decay scheme and the availability from a long-lived
parent (*3Sn) generator, make it a practical choice in nuclear medicine.[1][2] For liver and
spleen imaging, 113™In is typically prepared as a colloidal or phytate formulation.[3][4] Following
intravenous administration, these particles are rapidly cleared from the bloodstream by the
reticuloendothelial system (RES), with predominant uptake by the Kupffer cells in the liver and
phagocytic cells in the spleen.[1][5] This selective accumulation allows for the visualization of
these organs and the detection of functional abnormalities or space-occupying lesions.[6][7]

Key Applications in Liver and Spleen Imaging

o Assessment of Liver and Spleen Morphology and Function: Evaluation of the size, shape,
and position of the liver and spleen. The distribution of the radiotracer provides an estimate
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of the functional RES cell mass.[1][6]

o Detection of Hepatic Lesions: Identification of tumors, abscesses, and cysts as areas of
decreased radioactivity ("cold spots").[7][8]

o Diagnosis of Diffuse Liver Diseases: In conditions like cirrhosis, there is often reduced liver
uptake and a corresponding increase in splenic and bone marrow uptake of the radiocolloid.

[11[6]
» Evaluation of Splenomegaly: Increased splenic uptake and size can be readily visualized.[6]

[9]

Quantitative Data Summary

The following table summarizes the biodistribution of different Indium-113m preparations in the
liver and spleen based on available literature.

Liver Spleen
Radiophar Animal Time Post- Uptake (% Uptake (%
. L . ) Reference
maceutical Model Injection Injected Injected
Dose) Dose)
usmin-phytate  Mice 15 min ~80% Not specified [3]
_ _ < 35% < 10%
usmin-phytate  Animals 180 min [3]
(clearance) (clearance)
) Normal n
113m|n colloid Not specified 95-97% 3-5% [5]
Human
) Human - Significantly Significantly
113m|n colloid ) ] Not specified ) [1]
(Cirrhosis) decreased increased

Experimental Protocols
Protocol 1: Preparation of **™In-Phytate

This protocol describes the labeling of sodium phytate with Indium-113m.[3]

Materials:
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Sterile, pyrogen-free vial containing lyophilized sodium phytate (15 mg).

Sterile eluate of *3™In-chloride from a 13Sn/*13™In generator.

0.5M phosphate buffer.

1M NaOH solution.

Pyrogen-free water.

Procedure:

Prepare a stock solution of sodium phytate by dissolving it in pyrogen-free water.

Adjust the pH of the phytate solution to approximately 11 using 1M NaOH.

Add 0.5M phosphate buffer to the solution.

For labeling, add 5 cm? of sterile 13™In-chloride eluate to the lyophilized phytate vial.

The final product is ready for quality control and administration.
Quality Control:

» Radiochemical Purity: Assessed by thin-layer chromatography on Sephadex G-15 with 15%
sodium azide (pH 7.7) as the mobile phase. 113™In-phytate moves with the solvent front,
while unbound indium remains at the origin.[3] A radiochemical purity of >90% is desirable.[3]

Protocol 2: Preparation of **3™In Colloid

This protocol details the preparation of an Indium-113m colloid for liver and spleen imaging.[2]
[10]

Materials:
 Sterile eluate of 113MInCls in 0.05 N HCI from a 113Sn/113™|n generator.

 Ferric chloride solution (40 pg/ml in 0.04N HCI).
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e Phosphate buffer.

e 0.5 N NaOH.

Procedure:

e To 2.5 ml of the sterile 113™In generator eluate, add 0.5 ml of the ferric chloride solution.

e Adjust the pH to between 7.5 and 8.5 by adding 2 ml of phosphate buffer. This pH range is
optimal for the formation of the 113™|n colloid.[10]

e The final preparation is a sterile 13™In colloid ready for administration.
Quality Control:

o Liver Uptake: Can be determined in an animal model (e.g., mice) to confirm high uptake
(typically 85-90%).[10]

Protocol 3: Liver and Spleen Imaging Procedure

This protocol outlines the general steps for acquiring liver and spleen scans using an 13MIn-
labeled radiopharmaceutical.

Patient Preparation:

» No specific patient preparation is generally required.[11]
Radiopharmaceutical Administration:

e Adult Dose: 100-180 MBq of 13m|n-phytate or colloid.[3]
e Pediatric Dose: 37-55 MBq of 13™In-phytate or colloid.[3]
o Route of Administration: Intravenous injection.[3]

Image Acquisition:

» Time to Imaging: Imaging can commence approximately 5-20 minutes post-injection.[5][11]
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¢ Imaging Equipment: A gamma camera or a rectilinear scanner can be used.[3][5]
+ Projections:

o Anterior view.[3]

o Posterior view.[3]

o Right lateral view.[3]

o Left anterior oblique view of the spleen may also be acquired.[5]

¢ Acquisition Parameters: Acquire static images for a preset number of counts (e.g., 600,000
to 800,000 counts per view) or for a set time (e.g., 5-10 minutes).[5][8][11]
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Caption: Experimental workflow for Indium-113m liver and spleen imaging.
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Caption: Logical relationship of 113™In agents to imaging applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for Indium-113m in
Liver and Spleen Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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